Cas no 1807243-26-0 (4-Cyano-3-fluoro-2-methylbenzoic acid)
1807243-26-0 structure
Product Name:4-Cyano-3-fluoro-2-methylbenzoic acid
CAS No:1807243-26-0
MF:C9H6FNO2
MW:179.147845745087
CID:5000650
Update Time:2023-08-24
4-Cyano-3-fluoro-2-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-cyano-3-fluoro-2-methylbenzoic acid
- 4-Cyano-3-fluoro-2-methylbenzoic acid
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- Inchi: 1S/C9H6FNO2/c1-5-7(9(12)13)3-2-6(4-11)8(5)10/h2-3H,1H3,(H,12,13)
- InChI Key: MPOCXBKVZFPSRS-UHFFFAOYSA-N
- SMILES: FC1=C(C#N)C=CC(C(=O)O)=C1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 258
- XLogP3: 1.6
- Topological Polar Surface Area: 61.1
4-Cyano-3-fluoro-2-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010015510-250mg |
4-Cyano-3-fluoro-2-methylbenzoic acid |
1807243-26-0 | 97% | 250mg |
480.00 USD | 2021-07-05 | |
| Alichem | A010015510-500mg |
4-Cyano-3-fluoro-2-methylbenzoic acid |
1807243-26-0 | 97% | 500mg |
831.30 USD | 2021-07-05 | |
| Alichem | A010015510-1g |
4-Cyano-3-fluoro-2-methylbenzoic acid |
1807243-26-0 | 97% | 1g |
1,445.30 USD | 2021-07-05 |
4-Cyano-3-fluoro-2-methylbenzoic acid Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Jason Wan Lab Chip, 2020,20, 4528-4538
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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